Cas no 2720-65-2 (2-Benzothiazolesulfenamide,N,N-diethyl-)
2720-65-2 structure
Product Name:2-Benzothiazolesulfenamide,N,N-diethyl-
CAS No:2720-65-2
MF:C11H14N2S2
MW:238.372259616852
CID:261786
PubChem ID:3014121
Update Time:2025-04-19
2-Benzothiazolesulfenamide,N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolesulfenamide,N,N-diethyl-
- N-(1,3-benzothiazol-2-ylsulfanyl)-N-ethylethanamine
- N,N-Diethyl-2-benzothiazolesulfenamide
- SCHEMBL80423
- 2720-65-2
- 2-Benzothiazolesulfenamide, N,N-diethyl-
- DTXSID20181668
- Sulfenamide BT
-
- Inchi: 1S/C11H14N2S2/c1-3-13(4-2)15-11-12-9-7-5-6-8-10(9)14-11/h5-8H,3-4H2,1-2H3
- InChI Key: CMNFWIMUALZCNG-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)N(CC)CC
Computed Properties
- Exact Mass: 344.9401
- Monoisotopic Mass: 238.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 340.8°Cat760mmHg
- Flash Point: 159.9°C
- Refractive Index: 1.651
- PSA: 40.16
2-Benzothiazolesulfenamide,N,N-diethyl- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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